molecular formula C15H22ClNO4 B6157861 2-[(1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino]propanoic acid hydrochloride CAS No. 105955-80-4

2-[(1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino]propanoic acid hydrochloride

Cat. No.: B6157861
CAS No.: 105955-80-4
M. Wt: 315.8
InChI Key:
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Description

2-[(1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino]propanoic acid hydrochloride is a useful research compound. Its molecular formula is C15H22ClNO4 and its molecular weight is 315.8. The purity is usually 95.
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Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino]propanoic acid hydrochloride involves the reaction of 1-ethoxy-1-oxo-4-phenylbutan-2-amine with 2-bromoacetic acid, followed by hydrolysis and salt formation with hydrochloric acid.", "Starting Materials": [ "1-ethoxy-1-oxo-4-phenylbutan-2-amine", "2-bromoacetic acid", "Sodium hydroxide", "Hydrochloric acid", "Water", "Ethanol" ], "Reaction": [ "Step 1: Dissolve 1-ethoxy-1-oxo-4-phenylbutan-2-amine in ethanol.", "Step 2: Add 2-bromoacetic acid and sodium hydroxide to the solution and stir for several hours at room temperature.", "Step 3: Acidify the solution with hydrochloric acid and extract the product with ethyl acetate.", "Step 4: Dry the organic layer with sodium sulfate and evaporate the solvent.", "Step 5: Dissolve the residue in water and adjust the pH to 2-3 with hydrochloric acid.", "Step 6: Collect the precipitate by filtration and wash with water.", "Step 7: Dry the product under vacuum to obtain 2-[(1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino]propanoic acid hydrochloride." ] }

CAS No.

105955-80-4

Molecular Formula

C15H22ClNO4

Molecular Weight

315.8

Purity

95

Origin of Product

United States

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